Cas no 230301-83-4 (5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 230301-83-4
• MF: C₉H₈FNO
• MW: 165.164325714111
• MDL: MFCD04114877
• CID: 245256
• PubChem ID: 18377291
• Update Time: 2025-10-24

5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone,5-fluoro-3,4-dihydro-
• 5-Fluoro-3,4-dihydro-1(2H)-isoquinolinone
• 5-FLUORO-3,4-DIHYDRO-2H-ISOQUINOLIN-1-ONE,
• 5-FLOUORO-3,4-DIHYDRO-1(2H)-ISOQUINOLINONE
• 5-Flouoro-3,4-dihydro-2H-isoquinolin-1-one
• 5-Fluoro-3.4-dihydro-2H-isoquinolin-1-one
• AGN-PC-01V7IS
• ANW-63856
• CTK8C0004
• SureCN6421827
• WTI-10309
• 5-FLUORO-3,4-DIHYDRO-2H-ISOQUINOLIN-1-ONE
• ZZGXLZYBHQFPQV-UHFFFAOYSA-N
• 1476AB
• AB19155
• ST2412017
• AM20030398
• 5-fluoro-1,2,3,4-tetrahydroisoquinolin-1-one
• 5-FLUORO-3,4-DIHYDRO-1(2
• CS-0043834
• MFCD04114877
• AKOS006293435
• EN300-199227
• DS-16994
• SCHEMBL6421827
• FT-0738043
• 5-fluoro-3, 4-dihydro-2H-isoquinolin-1-one
• 1(2H)-ISOQUINOLINONE, 5-FLUORO-3,4-DIHYDRO-
• 230301-83-4
• 5-Fluoro-3 pound not4-dihydroisoquinolin-1(2H)-one
• C74186
• DTXSID80593268
• SY108176

• MDL： MFCD04114877
• Inchi： 1S/C9H8FNO/c10-8-3-1-2-7-6(8)4-5-11-9(7)12/h1-3H,4-5H2,(H,11,12)
• InChI Key： ZZGXLZYBHQFPQV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(NCCC=21)=O

Computed Properties

• Exact Mass: 165.05904
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 398.8°C at 760 mmHg
• Flash Point: 195.0±27.9 °C
• PSA: 29.1
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one

Recent Advances in the Study of 5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one (CAS: 230301-83-4): A Comprehensive Research Brief

The compound 5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one (CAS: 230301-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is of particular interest due to its potential applications in drug discovery, especially in the development of novel therapeutic agents targeting neurological disorders and cancer. Recent studies have explored its synthetic pathways, pharmacological properties, and mechanistic insights, providing a foundation for further preclinical and clinical investigations.

One of the key breakthroughs in the synthesis of 5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one involves the use of palladium-catalyzed cross-coupling reactions, which offer high yields and excellent regioselectivity. Researchers have also employed microwave-assisted synthesis to reduce reaction times and improve efficiency. These advancements have facilitated the production of derivatives with enhanced biological activity, paving the way for structure-activity relationship (SAR) studies.

Pharmacological evaluations have revealed that 5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one exhibits promising activity as a modulator of gamma-aminobutyric acid (GABA) receptors, making it a potential candidate for treating anxiety and epilepsy. Additionally, its anti-proliferative effects on certain cancer cell lines, such as glioblastoma and breast cancer, have been documented. Mechanistic studies suggest that these effects are mediated through the inhibition of key signaling pathways, including PI3K/AKT and MAPK.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one, such as its bioavailability and metabolic stability. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to address these limitations. Furthermore, computational modeling and molecular docking studies are being utilized to design more potent and selective analogs.

In conclusion, 5-Fluoro-3,4-dihydroisoquinolin-1(2H)-one represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to elucidate its full pharmacological profile and translate these findings into clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in advancing this compound from the bench to the bedside.